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Compound of Interest

Compound Name: Methyl thiane-4-carboxylate

Cat. No.: B159521

Audience: Researchers, scientists, and drug development professionals.

Note: Extensive research has revealed a scarcity of publicly available data directly implicating
methyl thiane-4-carboxylate in specific, large-scale agrochemical applications. However, the
structurally related thiane and, more prominently, thiophene moieties are integral to the
development of a variety of fungicides, insecticides, and herbicides. These notes, therefore,
focus on the broader applications of thiane and thiophene derivatives in agrochemical
research, providing insights into their synthesis and biological activities.

Fungicidal Applications of Thiophene Derivatives

Thiophene-containing compounds have emerged as a significant class of fungicides, often
acting as bioisosteres of phenyl groups in established pharmacophores. Their fungicidal activity
is frequently linked to the inhibition of succinate dehydrogenase (SDH), a key enzyme in the
mitochondrial respiratory chain.

N-Thienylcarboxamides as SDH Inhibitors

A study on N-thienylcarboxamides demonstrated that the position of substituents on the
thiophene ring is crucial for fungicidal efficacy against gray mold (Botrytis cinerea). Specifically,
N-(2-substituted-3-thienyl)carboxamides and N-(3-substituted-4-thienyl)carboxamides exhibited
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high activity, comparable to their phenyl analogues and the commercial fungicide

penthiopyrad[1].

Data Presentation: In Vitro Fungicidal Activity of N-Thienylcarboxamide Isomers against B.

cinerea[1]

Compound Type Substituent IC50 (mgl/L) IC90 (mglL)
N-(2-substituted-3-

) Phenyl 0.36 11
thienyl)
N-(2-substituted-3-

) 4-Chlorophenyl 0.11 0.35
thienyl)
N-(3-substituted-4-

] 4-Chlorophenyl 0.29 1.0
thienyl)
N-(3-substituted-2-

] 4-Chlorophenyl >10 >10
thienyl)
N-(2-substituted-

Phenyl 0.28 1.1

phenyl)

Experimental Protocol: Synthesis of N-[3-(4-

Chlorophenyl)-4-thienyl]-1-methyl-3-

(trifluoromethyl)pyrazole-4-carboxamide[1]

This protocol describes the synthesis of a potent N-thienylcarboxamide fungicide.

Workflow for Synthesis of a Thiophene-based Fungicide
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Caption: Synthesis of an N-thienylcarboxamide fungicide.

Materials:

3-Amino-4-(4-chlorophenyl)thiophene

1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid

Thionyl chloride

Pyridine

Procedure:

Prepare 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride by reacting 1-methyl-3-
(trifluoromethyl)pyrazole-4-carboxylic acid with thionyl chloride.

Dissolve 3-amino-4-(4-chlorophenyl)thiophene (1.0 eq) in pyridine.

To the solution from step 2, add the 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride
(1.0 eq) at room temperature.

Stir the reaction mixture for 1 hour at room temperature.
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 After the reaction is complete, proceed with standard workup and purification procedures to
isolate the final product.

Insecticidal Applications of Thiane and Thiophene
Derivatives

Derivatives of both thiane and thiophene have been explored for their insecticidal properties,
targeting a range of pests.

2-Substituted-1,3-dithiane Derivatives

Sixteen novel 2-(brominated furanyl or thiophenyl)-1,3-dithiane derivatives were synthesized
and evaluated for their insecticidal activity. The preliminary bioassay indicated that all
synthesized compounds exhibited some level of insecticidal activity at a concentration of 600
pug/mL][2].

Data Presentation: Insecticidal Activity of a 2-Substituted-1,3-dithiane Derivative[2]

Concentration ]
Compound Target Pest Lethality (%)

(ng/mL)

M11 Myzus persicae 600 20

Thienylpyridine and Thieno[2,3-b]pyridine Derivatives

A series of novel thienylpyridines and thieno[2,3-b]pyridines were synthesized and evaluated
for their insecticidal activity against nymphs and adults of Aphis gossypi. Some of these
compounds showed promising results[3][4].

Data Presentation: Insecticidal Activity of Thieno[2,3-b]pyridine Derivatives against Aphis
gossypii[4]
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Sublethal Concentration

Compound Effect

(LC50)
4 <LC50 Promising results
9% < LC50 Promising results
9c <LC50 Promising results

Experimental Protocol: Synthesis of Ethyl 6-((2-amino-2-
oxoethyl)thio)-5-cyano-2-methyl-4-(thiophen-2-
yl)nicotinate[3]

This protocol outlines the synthesis of a thienylpyridine derivative with insecticidal potential.

Workflow for Synthesis of a Thienylpyridine Insecticide Intermediate

Click to download full resolution via product page
Caption: Synthesis of a thienylpyridine intermediate.
Materials:
o Ethyl 5-cyano-2-methyl-4-(thiophen-2-yl)-6-thioxo-1,6-dihydropyridine-3-carboxylate
e 2-Chloroacetamide or its N-aryl derivatives
Procedure:

¢ React ethyl 5-cyano-2-methyl-4-(thiophen-2-yl)-6-thioxo-1,6-dihydropyridine-3-carboxylate
with 2-chloroacetamide or its N-aryl derivatives.

e The reaction yields ethyl 6-((2-amino-2-oxoethyl)thio)-5-cyano-2-methyl-4-(thiophen-2-
yl)nicotinate or its corresponding N-aryl derivatives.
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o Further cyclization of these products can be carried out by heating in absolute ethanol with a
catalytic amount of sodium ethoxide to yield isomeric thieno[2,3-b]pyridines.

Herbicidal Applications of Thiophene Derivatives

Thiophene carboxylates and related structures have been investigated as herbicides. A notable
example is the active ingredient in a patented method for preparing a methyl 4-[(...)-
sulfamoyl]-5-methylthiophene-3-carboxylate derivative, indicating the relevance of this scaffold
in herbicide development[5].

Thiophene-based Herbicides

While specific quantitative data on the herbicidal efficacy of methyl thiane-4-carboxylate was
not found, the synthesis of complex thiophene carboxylate derivatives for herbicidal
applications is documented. For instance, a patent describes a method for preparing methyl 4-
[(4,5-dihydro-3-methoxy-4-methyl-5-ox0-1H-1,2,4-triazol-1-yl)carbonyl)sulfamoyl]-5-
methylthiophene-3-carboxylate[5]. This highlights the use of the thiophene carboxylate core in
creating potent herbicides.

Experimental Protocol: Synthesis of Methyl 4-[(4,5-
dihydro-3-methoxy-4-methyl-5-o0xo0-1H-1,2,4-triazol-1-
yl)carbonyl)sulfamoyl]-5-methylthiophene-3-
carboxylate[5]

This protocol describes a one-pot synthesis of a complex thiophene-based herbicide.

Workflow for One-Pot Herbicide Synthesis
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Caption: One-pot synthesis of a thiophene-based herbicide.
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Materials:

Methyl 4-(chlorosulfonyl)-5-methylthiophene-3-carboxylate

Sodium cyanate (NaOCN)

N-methylimidazole

5-methoxy-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Acetonitrile

10% Hydrochloric acid

Procedure:

 In areaction vessel, charge acetonitrile, methyl 4-(chlorosulfonyl)-5-methylthiophene-3-
carboxylate, NaOCN, N-methylimidazole, and 5-methoxy-4-methyl-2,4-dihydro-3H-1,2,4-
triazol-3-one.

e Heat the mixture to 70°C and stir for 12 hours.

e Cool the reaction mixture to 20°C.

« Filter the resulting precipitate.

e Wash the precipitate with 10% HCI and then with water.

e Dry the solid at 50°C to obtain the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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